Cas no 1824020-12-3 (NicotineImpurity7)

• Product Name: NicotineImpurity7
• CAS No: 1824020-12-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6638673
• PubChem ID: 432
• Update Time: 2024-01-15

NicotineImpurity7 Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinol, 1-methyl-2-(3-pyridinyl)-
• Nicotine Impurity 7
• 1824020-12-3
• SCHEMBL16206523
• 1-methyl-2-(pyridin-3-yl)pyrrolidin-2-ol
• DTXSID901271271
• NicotineImpurity7

• Inchi： 1S/C10H14N2O/c1-12-7-3-5-10(12,13)9-4-2-6-11-8-9/h2,4,6,8,13H,3,5,7H2,1H3
• InChI Key： BOQRPPFUUSHFGW-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1(C1=CC=CN=C1)O

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 301.6±42.0 °C(Predicted)
• pka: 12.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines